molecular formula C11H13N B8427499 7-amino-6,7-dihydro [5H] benzocycloheptene

7-amino-6,7-dihydro [5H] benzocycloheptene

Cat. No.: B8427499
M. Wt: 159.23 g/mol
InChI Key: UIJUEIRTWJCHCS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-amino-6,7-dihydro [5H] benzocycloheptene is a useful research compound. Its molecular formula is C11H13N and its molecular weight is 159.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13N

Molecular Weight

159.23 g/mol

IUPAC Name

8,9-dihydro-7H-benzo[7]annulen-7-amine

InChI

InChI=1S/C11H13N/c12-11-7-5-9-3-1-2-4-10(9)6-8-11/h1-5,7,11H,6,8,12H2

InChI Key

UIJUEIRTWJCHCS-UHFFFAOYSA-N

Canonical SMILES

C1CC2=CC=CC=C2C=CC1N

Origin of Product

United States

Synthesis routes and methods

Procedure details

12 ml of 18N sulfuric acid were added to a refluxing mixture of 5.6 g of the product of Step C and 60 ml of dioxane and the mixture was refluxed for 2 hours and then was cooled to 20° C. The mixture was poured into 300 ml of water and the neutral fraction was extracted with ether. The aqueous phase was made alkaline with sodium hydroxide addition and was extracted with ethyl acetate. The ethyl acetate extracts were washed with aqueous sodium chloride solution, dried, filtered and evaporated to dryness to obtain 5 g of raw product. The latter was chromatographed over silica gel and was eluted with an 8-2-1 ethyl acetate-benzene-triethylamine mixture to obtain 3 g of 7-amino-6,7-dihydro [5H] benzocycloheptene in the form of a brown oil.
Quantity
12 mL
Type
reactant
Reaction Step One
Name
product
Quantity
5.6 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step Two

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